Cas no 2624121-58-8 (2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride
• CAS No: 2624121-58-8
• MF: C₆H₁₂ClN₃O₂S
• MW: 225.696378707886
• MDL: MFCD33550313
• CID: 5465159
• PubChem ID: 155978190
• Update Time: 2025-06-08

2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4927265637
• 2-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]ethan-1-amine hydrochloride
• 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride

• MDL： MFCD33550313
• Inchi： 1S/C6H11N3O2S.ClH/c1-9-5-6(4-8-9)12(10,11)3-2-7;/h4-5H,2-3,7H2,1H3;1H
• InChI Key： WOUJBEFGXPYDLE-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NN(C)C=1)(CCN)(=O)=O

Computed Properties

• Exact Mass: 225.0338755 g/mol
• Monoisotopic Mass: 225.0338755 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• Molecular Weight: 225.70

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride

Introduction to 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride (CAS No. 2624121-58-8)

2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride, identified by its CAS number 2624121-58-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the sulfonamide class, characterized by its sulfonyl group attached to an amine-bearing ethyl chain, with a pyrazole moiety at the 1-position of its molecular structure. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride consists of a pyrazole ring substituted with a methyl group at the 1-position, linked to a sulfonamide group (-SO₂NH₂) at the 4-position. This sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, contributing to the compound's potential biological activity. The ethyl chain extending from the amine group further influences its pharmacokinetic properties, enabling better absorption and distribution within the body.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrazole ring in 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride adds another layer of biological relevance, as pyrazole derivatives are known to interact with various enzymatic and receptor targets. This dual functionality makes the compound a versatile scaffold for drug discovery.

Current research in pharmaceutical chemistry has highlighted the importance of optimizing sulfonamide-based compounds to enhance their therapeutic efficacy while minimizing side effects. The structural features of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride suggest potential interactions with enzymes such as carbonic anhydrase and dipeptidyl peptidase IV (DPP IV), which are implicated in metabolic disorders and inflammatory diseases. Preliminary studies have indicated that this compound may exhibit inhibitory activity against these targets, opening avenues for treating conditions like diabetes and neurodegenerative diseases.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride involves multi-step organic reactions, including condensation, sulfonylation, and salt formation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's molecular structure and confirming its identity.

One of the most compelling aspects of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine hydrochloride is its potential in modulating inflammatory pathways. Inflammatory responses are central to numerous pathological conditions, including autoimmune diseases and chronic infections. The sulfonamide group has been shown to interfere with key inflammatory mediators by inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the pyrazole ring may contribute to anti-inflammatory effects by modulating cytokine production and signaling pathways.

Recent preclinical studies have demonstrated promising results when 2-(1-methyl-1H-pyrazol-4-ylylsulfonylethanamino hydrochloride is tested in cell-based assays and animal models. These studies have revealed its ability to reduce inflammation-induced tissue damage and alleviate symptoms associated with chronic inflammatory diseases. The compound's favorable pharmacokinetic profile, including moderate solubility and reasonable bioavailability, further supports its potential as a lead candidate for further development.

The development of new therapeutic agents requires rigorous evaluation of their safety profiles before clinical translation. Toxicological studies have been conducted on 2-(1-methyl-H-pyrazol-ylsulfonylethanamino hydrochloride, focusing on acute toxicity, chronic exposure effects, and potential organ-specific toxicity. Preliminary findings suggest that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully assess its long-term safety.

The role of computational chemistry in drug discovery has significantly accelerated the development process for compounds like 2-(methyl-H-pyrazol-sulfonylethanamino hydrochloride). Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These simulations have helped refine structural modifications aimed at improving binding affinity and selectivity.

The future direction of research on (methyl-H-pyrazol-sulfonylethanamino hydrochloride) includes exploring its potential in combination therapies with other drugs targeting different disease pathways. Combination therapy has shown promise in overcoming drug resistance and enhancing therapeutic outcomes in various conditions. Additionally, investigating the compound's role in personalized medicine approaches could provide tailored treatment strategies based on individual patient profiles.

In conclusion,(methyl-H-pyrazol-sulfonylethanamino hydrochloride) (CAS No. 2624121588) represents a significant advancement in sulfonamide-based drug development. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for treating inflammatory diseases and metabolic disorders. As research continues to uncover new therapeutic applications,(methyl-H-pyrazol-sulfonylethanamino hydrochloride) holds great promise for improving patient care through innovative pharmaceutical solutions.